Cas no 2229355-42-2 (1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229355-42-2
• MF: C₉H₇BrO₃S
• MW: 275.119080781937
• CID: 5928582
• PubChem ID: 165701254
• Update Time: 2025-05-20

1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1937647
• 2229355-42-2

• Inchi： 1S/C9H7BrO3S/c10-7-2-1-6(14-7)9(8(12)13)3-5(11)4-9/h1-2H,3-4H2,(H,12,13)
• InChI Key： SAUXPLSAIZDJAO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C(=O)O)CC(C2)=O)S1

Computed Properties

• Exact Mass: 273.92993g/mol
• Monoisotopic Mass: 273.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.6Ų

Additional information on 1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid

1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229355-42-2): An Overview

1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229355-42-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinctive molecular structure, has shown promise in various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The chemical structure of 1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid is composed of a cyclobutane ring with a ketone group and a carboxylic acid functional group, substituted with a 5-bromothiophenyl moiety. This combination of functional groups imparts unique physical and chemical properties to the compound, making it an attractive candidate for a wide range of research and industrial applications.

In recent years, the study of 1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid has been driven by its potential as an intermediate in the synthesis of bioactive molecules. The bromine atom on the thiophene ring provides a reactive site for various chemical transformations, such as cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. These reactions can be used to introduce a variety of functional groups, thereby expanding the scope of potential applications for this compound.

One of the key areas where 1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid has shown significant promise is in medicinal chemistry. Researchers have explored its use as a building block for the synthesis of novel drugs targeting various diseases. For instance, studies have demonstrated that derivatives of this compound exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. These findings have opened new avenues for drug discovery and development.

In addition to its medicinal applications, 1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid has also been investigated for its potential in materials science. The unique electronic properties of the thiophene ring and the cyclobutane structure make it suitable for use in the development of advanced materials such as conductive polymers and organic semiconductors. These materials have potential applications in electronic devices, solar cells, and sensors.

The synthesis of 1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to synthesize this compound with high selectivity and yield.

The physical properties of 1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid, such as its melting point, solubility, and stability, are important considerations for its practical applications. These properties can be fine-tuned by modifying the substituents on the thiophene ring or by altering the functional groups on the cyclobutane ring. Understanding these properties is crucial for optimizing its performance in various applications.

In conclusion, 1-(5-bromothiophen-2-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229355-42-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and scientists working in these fields. As research continues to advance, it is likely that new and exciting applications for this compound will be discovered, further solidifying its importance in modern chemistry.